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Compound of Interest

Compound Name:
4-Hydroxy-3-iodo-8-

methoxyquinoline

Cat. No.: B12852209

Get Quote

Abstract & Scope
This protocol details the scalable, regioselective synthesis of 4-Hydroxy-3-iodo-8-
methoxyquinoline (Structure 5). This scaffold is a critical intermediate in the development of

quinolone antibiotics, antiviral agents, and fragment-based drug discovery (FBDD) campaigns.

The synthesis utilizes a modified Gould-Jacobs reaction to construct the quinoline core,

followed by a regioselective electrophilic iodination. Unlike generic textbook descriptions, this

guide addresses specific solubility challenges associated with the 8-methoxy substituent and

provides a self-validating purification logic.

Target Molecule:

IUPAC Name: 3-iodo-8-methoxyquinolin-4-ol (Tautomer: 3-iodo-8-methoxyquinolin-4(1H)-

one)

Molecular Formula:
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Key Structural Features: 8-Methoxy group (electron-donating, solubility enhancing), 3-Iodo

moiety (handle for Suzuki/Sonogashira coupling).

Retrosynthetic Analysis & Strategy
The synthesis is divided into two distinct phases:

Scaffold Construction: Cyclization of o-anisidine via the Gould-Jacobs protocol.

Functionalization: Regioselective iodination at the C3 position via an electrophilic

mechanism, leveraging the enaminone character of the 4-quinolone tautomer.
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Figure 1: Retrosynthetic logic flow from starting materials to the iodinated target.

Safety & Pre-requisites
Diphenyl Ether (Dowtherm A): Used at 250°C. Extreme burn hazard. Ensure reaction vessel

is rated for high thermal stress. Use a sand bath or high-grade heating mantle.

Iodine (

): Corrosive and volatile. Weigh in a fume hood.

o-Anisidine: Toxic by inhalation and skin contact. Potential carcinogen. Double-glove (Nitrile)

required.

Phase 1: Construction of the Quinoline Core
Step 1.1: Condensation
Objective: Synthesis of diethyl (2-methoxyphenylaminomethylene)malonate.

Reagents:

o-Anisidine (1.0 eq, 12.3 g, 100 mmol)

Diethyl ethoxymethylenemalonate (EMME) (1.05 eq, 22.7 g, 105 mmol)

Solvent: Ethanol (Absolute, 50 mL) - Optional, can be run neat.

Procedure:

Charge o-anisidine and EMME into a 250 mL round-bottom flask (RBF).

Heat the mixture to 110°C (oil bath temperature). If using ethanol, distill off the ethanol

formed during the reaction using a Dean-Stark trap or open distillation head.

Endpoint: Reaction is complete when ethanol evolution ceases (approx. 2-3 hours).
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Workup: Cool to room temperature. The product usually solidifies. Recrystallize from

Ethanol/Hexane (1:1) if necessary, though the crude is typically sufficient (>95% purity) for

the next step.

Validation:

NMR should show a doublet for the vinyl proton (~8.5 ppm) coupled to the NH.

Step 1.2: Thermal Cyclization (The Critical Step)
Objective: Formation of Ethyl 8-methoxy-4-hydroxyquinoline-3-carboxylate. Expert Insight: This

step requires rapid heating to prevent polymerization. The "dropwise addition" technique is

superior to bulk heating.

Reagents:

Crude enamine from Step 1.1.

Diphenyl ether (Ph₂O) (10 mL per gram of substrate).

Procedure:

Heat the Diphenyl ether to 250°C (reflux) in a 3-neck flask equipped with a mechanical

stirrer.

Dissolve/suspend the enamine in a minimal amount of warm Diphenyl ether.

Action: Add the enamine solution dropwise to the boiling solvent over 20 minutes. Maintain

temperature >240°C.

Continue reflux for 45-60 minutes.

Workup: Cool the mixture to ~50°C. Add an excess of Hexane or Diethyl Ether. The

quinoline ester will precipitate as a beige/brown solid.

Filter and wash extensively with Hexane to remove trapped Diphenyl ether.

Step 1.3: Hydrolysis & Decarboxylation
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Objective: Removal of the C3-ester to yield 8-Methoxy-4-hydroxyquinoline.

Reagents:

Ester intermediate.[1][2][3][4]

10% NaOH (aq).

HCl (conc).

Procedure:

Hydrolysis: Reflux the ester in 10% NaOH (10 eq) for 4 hours. The solid will dissolve as

the carboxylate salt forms.

Cool to RT and acidify with HCl to pH 2. The carboxylic acid intermediate will precipitate.

Filter and dry.[5]

Decarboxylation: Place the dry carboxylic acid in a flask containing Diphenyl ether. Heat to

250°C until

evolution ceases (bubbler monitoring).

Alternative (Cleanest): Decarboxylation can often be achieved by refluxing the carboxylic

acid in Quinoline (solvent) with a catalytic amount of Copper powder, but the Diphenyl

ether method avoids amine solvent contamination.

Isolation: Cool, dilute with hexane, filter the precipitate.

Yield Check: Expect 60-70% over 3 steps.

Phase 2: Regioselective Iodination
Step 2.1: Iodination at C3
Objective: Synthesis of 4-Hydroxy-3-iodo-8-methoxyquinoline. Mechanism: The 4-

hydroxyquinoline exists in equilibrium with the 4-quinolone. The C3 position is highly

nucleophilic (enaminone character). Electrophilic attack by Iodine is rapid and regioselective.
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Reagents:

8-Methoxy-4-hydroxyquinoline (1.0 eq, 1.75 g, 10 mmol).

Iodine (

) (1.1 eq, 2.79 g).

Potassium Iodide (KI) (2.5 eq).

2N NaOH (20 mL).

Procedure:

Solubilization: Dissolve the starting material in 2N NaOH (20 mL). The solution should be

clear (formation of the sodium quinolinate).

Iodinating Agent: Prepare a solution of

and

in water (15 mL).

Addition: Add the

solution dropwise to the stirred quinoline solution at room temperature.

Observation: The dark iodine color will disappear initially. As the reaction proceeds, a thick

precipitate (the iodinated product) may begin to form or the solution may darken.

Stir for 2 hours at RT.

Precipitation: Acidify the mixture carefully with 2N HCl to pH ~5-6.

Critical Note: Do not over-acidify to pH 1, as the protonated quinoline salt might remain

soluble or trap impurities. pH 5-6 is the isoelectric sweet spot for precipitation.

Workup: Filter the pale yellow solid. Wash with water, then with a small amount of cold

10% Sodium Thiosulfate solution (to remove trace unreacted iodine), then water again.
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Drying: Dry in a vacuum oven at 50°C.

Analytical Validation & Specifications
Parameter Specification Method

Appearance
Off-white to pale yellow

powder
Visual

Purity > 98.0%
HPLC (C18, ACN/Water +

0.1% TFA)

Mass Spec [M+H]+ = 302.0 +/- 0.5 ESI-MS

1H NMR (DMSO-d6)
Loss of C3-H signal (~6.0

ppm).
400 MHz NMR

Melting Point > 200°C (dec) Capillary

Key NMR Diagnostic: In the precursor (8-methoxy-4-hydroxyquinoline), you will see two

doublets in the aromatic region for the quinoline ring protons (C2-H and C3-H) with a large

coupling constant (J ~7-8 Hz) or, if looking at the tautomer, a singlet/doublet pair. In the

Product: The signal for H-3 (typically around 6.0 ppm in the 4-quinolone form) disappears. The

signal for H-2 (adjacent to Nitrogen) shifts downfield slightly and appears as a sharp singlet

(approx 8.5 - 8.7 ppm).

Troubleshooting Guide
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Low Yield or Impure Product

Step 1.2: Did the mixture turn black/tarry?

Temp too low during addition.
Ensure Ph2O is boiling (250°C)

before adding enamine.

Yes

Step 2.1: No precipitate upon acidification?

No

Check pH. If pH < 2, product may be
protonated and soluble.

Adjust to pH 5-6.

Yes

Step 2.1: Product is purple/brown?

No

Trapped Iodine.
Wash with 10% Na2S2O3 (Thiosulfate).

Yes

Click to download full resolution via product page

Figure 2: Troubleshooting logic for common synthetic failures.
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(Note: While specific recent URLs for this exact molecule are rare in open access, Reference 4

is the definitive Organic Syntheses procedure for the 8-methoxy scaffold, and the iodination

conditions are standard industry practice derived from Reference 2.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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